Cas no 5982-23-0 (2-[(1-oxo-1H-isochromen-3-yl)methyl]benzoic acid)

• Product Name: 2-[(1-oxo-1H-isochromen-3-yl)methyl]benzoic acid
• CAS No: 5982-23-0
• MF: C₁₇H₁₂O₄
• MW: 280.274785041809
• CID: 1617238
• PubChem ID: 197836
• Update Time: 2025-04-21

2-[(1-oxo-1H-isochromen-3-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1-oxo-1H-isochromen-3-yl)methyl]benzoic acid
• 2-[(1-oxoisochromen-3-yl)methyl]benzoic acid
• 3-(2-Carboxybenzyl)isocoumarin
• F 1375
• F-1375
• (Carboxy-2' benzyl)-3 isocoumarine
• 5982-23-0
• alpha-(1-Oxo-1H-2-benzopyran-3-yl)-o-toluic acid
• DB-314444
• F1375
• 2-[(1-oxo-1 h -isochromen-3-yl)methyl]benzoic acid
• Benzoic acid, 2-((1-oxo-1H-2-benzopyran-3-yl)methyl)-
• DTXSID70208551
• o-Toluic acid, alpha-(1-oxo-1H-2-benzopyran-3-yl)-
• (Carboxy-2' benzyl)-3 isocoumarine [French]

• Inchi： 1S/C17H12O4/c18-16(19)14-7-3-1-5-11(14)9-13-10-12-6-2-4-8-15(12)17(20)21-13/h1-8,10H,9H2,(H,18,19)
• InChI Key： GCFOLLWPQAGLCM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C=C1CC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 280.07356
• Monoisotopic Mass: 280.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6